(2S-(2R*,16S*,17R*,21S*))-21-((O-6-O-Acetyl-beta-D-glucopyranosyl-(1-2 )-O-beta-D-xylopyranosyl-(1-2
(2S-(2R*,16S*,17R*,21S*))-21-((O-6-O-Acetyl-beta-D-glucopyranosyl-(1-2 )-O-beta-D-xylopyranosyl-(1-2
Brand Name:
Vulcanchem
CAS No.:
134479-76-8
VCID:
VC0140337
InChI:
InChI=1S/C46H82O21/c1-4-5-15-19-29(20-18-23-31(50)30(49)21-16-13-11-9-7-6-8-10-12-14-17-22-32(51)43(58)59)64-46-42(67-44-39(56)36(53)33(52)24-61-44)41(35(26-62-46)63-28(3)48)66-45-40(57)38(55)37(54)34(65-45)25-60-27(2)47/h29-42,44-46,49-57H,4-26H2,1-3H3,(H,58,59)/t29-,30-,31+,32+,33-,34-,35-,36+,37-,38+,39-,40-,41+,42-,44+,45+,46+/m1/s1
SMILES:
CCCCCC(CCCC(C(CCCCCCCCCCCCCC(C(=O)O)O)O)O)OC1C(C(C(CO1)OC(=O)C)OC2C(C(C(C(O2)COC(=O)C)O)O)O)OC3C(C(C(CO3)O)O)O
Molecular Formula:
C46H82O21
Molecular Weight:
971.1 g/mol
(2S-(2R*,16S*,17R*,21S*))-21-((O-6-O-Acetyl-beta-D-glucopyranosyl-(1-2 )-O-beta-D-xylopyranosyl-(1-2
CAS No.: 134479-76-8
Main Products
VCID: VC0140337
Molecular Formula: C46H82O21
Molecular Weight: 971.1 g/mol
| CAS No. | 134479-76-8 |
|---|---|
| Product Name | (2S-(2R*,16S*,17R*,21S*))-21-((O-6-O-Acetyl-beta-D-glucopyranosyl-(1-2 )-O-beta-D-xylopyranosyl-(1-2 |
| Molecular Formula | C46H82O21 |
| Molecular Weight | 971.1 g/mol |
| IUPAC Name | (2S,16R,17S,21R)-21-[(2S,3R,4S,5R)-5-acetyloxy-4-[(2S,3R,4S,5S,6R)-6-(acetyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2,16,17-trihydroxyhexacosanoic acid |
| Standard InChI | InChI=1S/C46H82O21/c1-4-5-15-19-29(20-18-23-31(50)30(49)21-16-13-11-9-7-6-8-10-12-14-17-22-32(51)43(58)59)64-46-42(67-44-39(56)36(53)33(52)24-61-44)41(35(26-62-46)63-28(3)48)66-45-40(57)38(55)37(54)34(65-45)25-60-27(2)47/h29-42,44-46,49-57H,4-26H2,1-3H3,(H,58,59)/t29-,30-,31+,32+,33-,34-,35-,36+,37-,38+,39-,40-,41+,42-,44+,45+,46+/m1/s1 |
| Standard InChIKey | UBCWOWKILIETKQ-NSMKLYECSA-N |
| Isomeric SMILES | CCCCC[C@H](CCC[C@@H]([C@@H](CCCCCCCCCCCCC[C@@H](C(=O)O)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)OC(=O)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)C)O)O)O)O[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O |
| SMILES | CCCCCC(CCCC(C(CCCCCCCCCCCCCC(C(=O)O)O)O)O)OC1C(C(C(CO1)OC(=O)C)OC2C(C(C(C(O2)COC(=O)C)O)O)O)OC3C(C(C(CO3)O)O)O |
| Canonical SMILES | CCCCCC(CCCC(C(CCCCCCCCCCCCCC(C(=O)O)O)O)O)OC1C(C(C(CO1)OC(=O)C)OC2C(C(C(C(O2)COC(=O)C)O)O)O)OC3C(C(C(CO3)O)O)O |
| Synonyms | glykenin IV glykenin IVA glykenin IVB |
| PubChem Compound | 3083209 |
| Last Modified | Nov 11 2021 |
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